Cas no 14762-38-0 (1,2-Ethanediamine,N1-(2-nitro-1-phenylpropyl)-)

• Product Name: 1,2-Ethanediamine,N1-(2-nitro-1-phenylpropyl)-
• CAS No: 14762-38-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 151092
• PubChem ID: 85767
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-(2-nitro-1-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-(2-nitro-1-phenylpropyl)-
• N'-(2-nitro-1-phenylpropyl)ethane-1,2-diamine
• N-(2-nitro-1-phenylpropyl)ethylenediamine
• 1,2-Ethanediamine, N-(2-nitro-1-phenylpropyl)-
• N-(1-Phenyl-2-nitropropyl)ethylenediamine
• N-(2-nitro-1-phenylpropyl)ethane-1,2-diamine
• Einecs 238-821-3
• N-{α-(1-Nitroethyl)benzyl}ethylenediamine
• N-[α-(1-Nitroethyl)benzyl]ethylenediamine
• 1,2-Ethanediamine, N1-(2-nitro-1-phenylpropyl)-
• Q27894429
• N-(ALPHA-(NITROETHYL)BENZYL) ETHYLENEDIAMINE
• N-(2-NITRO-1-PHENYLPROPYL)-1,2-ETHANEDIAMINE
• DTXSID90864532
• NS00052223
• 0206WBH0YU
• ETHYLENEDIAMINE, N-(.ALPHA.-(1-NITROETHYL)BENZYL)-
• SCHEMBL2007842
• UNII-0206WBH0YU
• N1-(2-NITRO-1-PHENYLPROPYL)-1,2-ETHANEDIAMINE
• 14762-38-0

• Inchi： 1S/C11H17N3O2/c1-9(14(15)16)11(13-8-7-12)10-5-3-2-4-6-10/h2-6,9,11,13H,7-8,12H2,1H3
• InChI Key： KHUHJMXIOOBDQH-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)C(C1C=CC=CC=1)NCCN)=O

Computed Properties

• Exact Mass: 223.13221
• Monoisotopic Mass: 223.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.126
• Boiling Point: 374.7°Cat760mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.546
• PSA: 81.19